Cas no 10476-86-5 (strontium iodide)

• Product Name: strontium iodide
• CAS No: 10476-86-5
• MF: I₂Sr
• MW: 341.42894744873
• MDL: MFCD00049557
• CID: 86421
• PubChem ID: 24870340
• Update Time: 2025-11-01

strontium iodide Chemical and Physical Properties

Names and Identifiers

• strontium iodide
• Strontium diiodide
• SrI2
• STRONTIUM (II) IODIDE
• strontiumiodide(sri2)
• strontium iodide, anhydrous
• Strontiumiodide,hexahydrate
• Strontium iodide (SrI2)
• ultradry,99.99%metalsbasis
• Strontium iodide anhydrous≥99%
• Hydriodic acid strontium salt (2:1)
• STRONTIUM IODIDE, ANHYDROUS, 99.99+%

• MDL： MFCD00049557
• Inchi： 1S/2HI.Sr/h2*1H;/q;;+2/p-2
• InChI Key： KRIJWFBRWPCESA-UHFFFAOYSA-L
• SMILES： [Sr](I)I

Computed Properties

• Exact Mass: 341.71500
• Monoisotopic Mass: 341.71455
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless tabular crystals, salty and bitter taste, deliquescent
• Density: 4.55 g/mL at 25 °C(lit.)
• Melting Point: 515 °C (lit.)
• Boiling Point: 1773 °C/1 atm(lit.)
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water and ethanol.
• PSA: 0.00000
• LogP: 1.77140
• Merck: 14,8844
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, soluble in ethanol
• Vapor Pressure: No data available

strontium iodide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338+P310
• Hazardous Material transportation number：UN 3260 8
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： 22-26-27-36/37/39-45
• FLUKA BRAND F CODES：3-8
• RTECS：WK9275000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R14
• Storage Condition：Hygroscopic. Light Sensitive. Store under Argon. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal salts Alkaline earth metal iodides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on strontium iodide

Strontium Iodide (CAS No. 10476-86-5): A Comprehensive Overview

Strontium iodide (SrI₂), with the CAS number 10476-86-5, is a compound of significant interest in various scientific and industrial applications. This inorganic compound is composed of strontium and iodine, and it has been extensively studied for its unique properties and potential uses in fields such as radiology, material science, and chemical synthesis.

The structure of strontium iodide is characterized by a cubic crystal system, which contributes to its stability and reactivity. In its pure form, it appears as a white crystalline solid, but it can also be found in hydrated forms depending on the conditions of synthesis. The compound's high solubility in water and its ability to form stable complexes with various ligands make it a valuable reagent in chemical reactions.

In the realm of radiology, strontium iodide has gained attention due to its potential as a scintillator material. Scintillators are materials that emit light when exposed to ionizing radiation, and they are crucial components in medical imaging devices such as X-ray detectors and gamma cameras. Recent studies have shown that SrI₂-based scintillators exhibit high light output and good energy resolution, making them promising candidates for advanced imaging applications.

The optical properties of strontium iodide have also been explored for use in optoelectronic devices. Researchers have investigated the compound's luminescent behavior under different excitation conditions, revealing that it can emit light in the visible spectrum with high efficiency. This property has led to its consideration for applications in light-emitting diodes (LEDs) and other photonic devices.

In the field of material science, SrI₂ has been studied for its potential as a precursor in the synthesis of other strontium-based compounds. For example, it can be used to prepare strontium titanate (SrTiO₃) and strontium ferrite (SrFe₁₂O₁₉), which have applications in electronics and magnetic materials. The controlled synthesis of these materials often requires precise stoichiometry, and SrI₂ provides a reliable source of strontium ions.

The chemical reactivity of strontium iodide has also been a focus of research. It can participate in various chemical reactions, including acid-base reactions, redox reactions, and complex formation. These properties make it useful as a reagent in organic synthesis, where it can facilitate the formation of specific functional groups or act as a catalyst in certain reactions.

In addition to its practical applications, the fundamental properties of SrI₂ have been studied to gain insights into its behavior at the molecular level. Computational methods such as density functional theory (DFT) have been employed to model the electronic structure and bonding characteristics of the compound. These studies have provided valuable information on the factors that influence its stability and reactivity.

The environmental impact of SrI₂-based materials is another area of interest. While strontium itself is not considered highly toxic, the release of iodine into the environment can have adverse effects on ecosystems. Therefore, efforts are being made to develop environmentally friendly methods for the synthesis and disposal of these compounds.

In conclusion, SrI₂, with CAS number 10476-86-5, is a versatile compound with a wide range of applications in radiology, material science, and chemical synthesis. Its unique properties make it an important material for both research and industrial use. Ongoing studies continue to explore new applications and improve our understanding of this fascinating compound.